Cas no 2260932-79-2 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid
• CAS No: 2260932-79-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5804748
• PubChem ID: 137928013
• Update Time: 2025-06-11

2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}bicyclo[4.1.0]heptane-7-carboxylic acid
• EN300-6732483
• 2260932-79-2
• Z3315692517
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-8-6-4-5-7-9(8)10(7)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： OHJRROYZTQMHFI-UHFFFAOYSA-N
• SMILES： OC(C1C2CCCC(C21)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid

Comprehensive Overview of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 2260932-79-2)

The compound 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 2260932-79-2) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its bicyclo[4.1.0]heptane core, combined with a carboxylic acid functional group and a tert-butoxycarbonyl (Boc)-protected amine, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its rigid three-dimensional structure, which mimics natural products and enhances binding affinity to biological targets.

In recent years, the demand for highly functionalized bicyclic compounds like CAS No. 2260932-79-2 has surged, driven by advancements in small-molecule therapeutics and peptide mimetics. The compound’s Boc-protected amine group offers excellent stability during synthetic transformations, while the carboxylic acid moiety allows for further derivatization via amidation or esterification. This dual functionality aligns with the growing trend of fragment-based drug design (FBDD), where modular building blocks are critical for optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid is often explored in stereoselective reactions due to its chiral bicyclo[4.1.0]heptane framework. The strain inherent in its fused ring system can facilitate unusual reactivity patterns, making it a valuable candidate for catalysis studies and mechanistic investigations. Computational chemists also leverage its structure to model steric effects and conformational dynamics in drug-receptor interactions.

Environmental and regulatory considerations further highlight the importance of this compound. As industries shift toward green chemistry principles, the efficient synthesis of CAS No. 2260932-79-2 using atom-economical methods has become a focal point. Researchers are investigating biocatalytic routes and flow chemistry techniques to minimize waste and improve scalability—a response to the increasing emphasis on sustainable chemical manufacturing.

In the context of AI-driven drug discovery, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-7-carboxylic acid is frequently cited in cheminformatics databases as a privileged scaffold. Its molecular descriptors (e.g., logP, polar surface area) are used to train machine learning models for predicting ADMET properties. This intersection of computational and experimental chemistry underscores its relevance in modern precision medicine initiatives.

Looking ahead, the applications of CAS No. 2260932-79-2 are expected to expand into material science, particularly in the design of supramolecular assemblies and polymeric networks. Its rigid backbone and functional groups offer opportunities for creating tailored nanomaterials with applications in drug delivery and sensors. As interdisciplinary research accelerates, this compound exemplifies the synergy between structural complexity and functional versatility in contemporary chemistry.